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Abstract

Cuscohygrine is a pyrrolidine alkaloid naturally occurring in various plants, most notably the
coca plant (Erythroxylum coca) and members of the Solanaceae family. As a secondary
metabolite, it co-exists with more potent alkaloids like cocaine and atropine. This technical
guide provides a comprehensive overview of the chemical structure of cuscohygrine, including
its molecular composition, stereochemistry, and key physicochemical properties. Detailed
experimental protocols for its isolation and synthesis are presented, alongside a summary of its
biosynthetic pathway. This document is intended to serve as a valuable resource for
researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Cuscohygrine is a symmetrical molecule characterized by two N-methylpyrrolidine rings linked
by a three-carbon chain containing a central ketone group.[1] Its systematic IUPAC name is 1-
[(2R)-1-Methylpyrrolidin-2-yl]-3-[(2S)-1-methylpyrrolidin-2-yl]propan-2-one. The presence of two
chiral centers at the C-2 position of each pyrrolidine ring gives rise to different sterecisomers.
The meso form, where the two chiral centers have opposite configurations (R and S), is
commonly referred to as cuscohygrine.

The molecule is an oily liquid at room temperature and is soluble in water.[1] It can be distilled
under vacuum without decomposition and is known to form a crystalline trihydrate which melts
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at 40-41 °C.[1]

Physicochemical Data

A summary of the key physicochemical properties of cuscohygrine is provided in the table

below for easy reference and comparison.

Property Value Reference
Molecular Formula C13H24N20 [2][3]
Molecular Weight 224.34 g/mol [2][3]

CAS Number 454-14-8 2]
Appearance Oily liquid [1]

Melting Point 40-41 °C (trihydrate) [1]

Boiling Point 169-170 °C at 23 mmHg [4]

152 °C at 14 mmHg

[4]

118-125 °C at 2 mmHg

[4]

Soluble in water, alcohol,

Solubilit 11[4
Y ether, benzene (]

Refractive Index (n D2°) 1.4832 [4]

Density (d42°) 0.9733 [4]

Experimental Protocols
Isolation of Cuscohygrine from Erythroxylum coca

Leaves

The following is a general protocol for the extraction and isolation of cuscohygrine from coca

leaves, based on classical alkaloid extraction principles.

Materials:
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e Dried and powdered coca leaves

e 10% Sodium carbonate solution

o Diethyl ether

e 5% Hydrochloric acid

e 20% Sodium hydroxide solution

e Chloroform

e Anhydrous sodium sulfate

» Rotary evaporator

o Chromatography column (silica gel)
e Elution solvents (e.g., chloroform/methanol mixtures)
Procedure:

» Basification and Extraction: The powdered coca leaves are moistened with a 10% sodium
carbonate solution to liberate the free alkaloids. The basified material is then extracted
exhaustively with diethyl ether.

» Acidic Extraction: The ether extract is shaken with 5% hydrochloric acid. The alkaloids,
including cuscohygrine, will form salts and move into the aqueous layer.

o Liberation of Free Base: The acidic aqueous layer is separated and made strongly alkaline
(pH > 10) with a 20% sodium hydroxide solution.

o Final Extraction: The alkaline solution is then extracted with chloroform to recover the free
cuscohygrine.

e Drying and Concentration: The chloroform extract is dried over anhydrous sodium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
yield a crude alkaloid mixture.
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o Chromatographic Purification: The crude extract is subjected to column chromatography on
silica gel. Elution with a gradient of chloroform and methanol allows for the separation of the
individual alkaloids. Fractions are collected and monitored by thin-layer chromatography
(TLC) to identify and isolate cuscohygrine.

Chemical Synthesis of Cuscohygrine

A synthesis of cuscohygrine was reported by Rapoport and Jorgensen in 1949. The following
protocol is a summary of their approach.

Materials:

N-methyl-a-pyrrolidone

Ethyl acetate

Sodium

Hydrochloric acid

Palladium on charcoal catalyst

Hydrogen gas
Procedure:

¢ Claisen Condensation: N-methyl-a-pyrrolidone is condensed with ethyl acetate in the
presence of sodium to form 1,3-bis(1-methyl-2-pyrrolidyl)-1,3-propanedione.

» Hydrolysis and Decarboxylation: The resulting diketone is hydrolyzed and decarboxylated by
refluxing with hydrochloric acid to yield 1,3-bis(1-methyl-2-pyrrolidyl)-2-propanone
(cuscohygrine).

 Purification: The synthesized cuscohygrine can be purified by vacuum distillation. The
identity and purity can be confirmed by comparison with a natural sample and by the
preparation of derivatives such as the dipicrate.

Biosynthesis of Cuscohygrine
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The biosynthesis of cuscohygrine in plants begins with the amino acid ornithine. The pathway
involves several enzymatic steps leading to the formation of the pyrrolidine rings and their
subsequent condensation.

The key steps in the biosynthesis of cuscohygrine are as follows:
e Ornithine is methylated to N-methylornithine.
» Decarboxylation of N-methylornithine yields N-methylputrescine.

o Oxidation of the primary amino group of N-methylputrescine results in 4-
methylaminobutanal.

e Cyclization of 4-methylaminobutanal forms an N-methyl-A-pyrrolinium salt.
o Condensation of the N-methyl-Al-pyrrolinium salt with acetoacetyl-CoA produces hygrine.

» Finally, a second condensation of hygrine with another molecule of the N-methyl-Al-
pyrrolinium salt yields cuscohygrine.[1]

[Omm‘i"e Me!.hylauonE N - Decarboxylation 4-Methylaminobutanal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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